Cas no 5626-64-2 (1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro-)

1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro- structure
5626-64-2 structure
Product Name:1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro-
CAS No:5626-64-2
MF:C6H7NO3
MW:141.124681711197
CID:374412
PubChem ID:110686
Update Time:2025-04-19

1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro-
    • 5,6,7,7a-tetrahydropyrrolo[1,2-c][1,3]oxazole-1,3-dione
    • tetrahydro-1H,3H-pyrrolo[1,2-c]oxazole-1,3-dione
    • EINECS 227-066-5
    • JNWNBXNPBSVNMU-UHFFFAOYSA
    • Tetrahydro-1H,3H-pyrrolo(1,2-c)oxazole-1,3-dione
    • NS00044961
    • InChI=1/C6H7NO3/c8-5-4-2-1-3-7(4)6(9)10-5/h4H,1-3H2
    • JNWNBXNPBSVNMU-UHFFFAOYSA-
    • 45736-33-2
    • (7AS)-TETRAHYDRO-1H,3H-PYRROLO[1,2-C]OXAZOLE-1,3-DIONE
    • 5626-64-2
    • DTXSID10971691
    • SCHEMBL8844037
    • Tetrahydro-1H,3H-pyrrolo[1,2-c][1,3]oxazole-1,3-dione
    • Inchi: 1S/C6H7NO3/c8-5-4-2-1-3-7(4)6(9)10-5/h4H,1-3H2
    • InChI Key: JNWNBXNPBSVNMU-UHFFFAOYSA-N
    • SMILES: O1C(N2CCCC2C1=O)=O

Computed Properties

  • Exact Mass: 141.04300
  • Monoisotopic Mass: 141.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.2
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 200.4°Cat760mmHg
  • Flash Point: 75°C
  • Refractive Index: 1.555
  • PSA: 46.61000
  • LogP: 0.06550

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